Cas no 777074-52-9 (Benzyl 3-fluoro-4-formylbenzoate)

• Product Name: Benzyl 3-fluoro-4-formylbenzoate
• CAS No: 777074-52-9
• MF: C₁₅H₁₁FO₃
• MW: 258.244447946548
• CID: 1088595
• PubChem ID: 59295103
• Update Time: 2025-04-20

Benzyl 3-fluoro-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-fluoro-4-formylbenzoate
• YJAXZHBOMSCJLU-UHFFFAOYSA-N
• 3-Fluoro-4-formyl benzoic acid benzyl ester
• SCHEMBL2988637
• Benzyl3-fluoro-4-formylbenzoate
• DTXSID60731469
• 777074-52-9
• CGB07452
• DB-333904

• Inchi： 1S/C15H11FO3/c16-14-8-12(6-7-13(14)9-17)15(18)19-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： YJAXZHBOMSCJLU-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(C(=O)OCC2C=CC=CC=2)=C1

Computed Properties

• Exact Mass: 258.06922237g/mol
• Monoisotopic Mass: 258.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters